Cas no 2680807-43-4 (benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate)

• Product Name: benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate
• CAS No: 2680807-43-4
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 5635375
• PubChem ID: 165923815
• Update Time: 2025-11-01

benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289924
• 2680807-43-4
• benzyl N-[4-(cyanosulfanyl)-2-methylphenyl]carbamate
• benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate

• Inchi： 1S/C16H14N2O2S/c1-12-9-14(21-11-17)7-8-15(12)18-16(19)20-10-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： VRJCYCBILDMBPQ-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.07759887g/mol
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.4Ų

Additional information on benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate

Introduction to benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate (CAS No. 2680807-43-4)

Benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate, with the CAS number 2680807-43-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and features a unique structural motif that includes a benzyl group, a cyanothio group, and a methyl-substituted phenyl ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate is characterized by its aromatic ring system, which provides stability and reactivity. The cyanothio group, in particular, is known for its ability to form stable complexes with metal ions, which can be exploited in the design of metal-based drugs. Additionally, the presence of the benzyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake.

Recent studies have highlighted the potential therapeutic applications of benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy. Kinase inhibitors have been shown to disrupt signaling pathways that promote tumor growth and metastasis, making them valuable tools in oncology.

In addition to its potential as an anticancer agent, benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant given the growing interest in developing new treatments for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate has been another focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good oral bioavailability, while its stability under physiological conditions ensures sustained therapeutic effects. Furthermore, preliminary toxicity assessments indicate that it has a favorable safety profile at therapeutic doses.

In the context of drug development, the synthesis and optimization of benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate have been extensively studied. Various synthetic routes have been explored to improve yield and purity while minimizing costs and environmental impact. One efficient method involves the reaction of 4-cyanomercaptobenzoyl chloride with benzylamine followed by carbamylation with methyl isocyanate. This approach not only simplifies the synthesis but also enhances scalability for industrial production.

The potential clinical applications of benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate are currently being evaluated through preclinical studies. Animal models have shown promising results in terms of efficacy and safety, paving the way for future clinical trials. Researchers are particularly interested in exploring its use as a combination therapy with existing drugs to enhance treatment outcomes and reduce side effects.

In conclusion, benzyl N-4-(cyanosulfanyl)-2-methylphenylcarbamate (CAS No. 2680807-43-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery and development. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its use in clinical settings.